![molecular formula C₁₉H₁₀D₄Cl₂N₂O₃S B1146608 Vismodegib-d4 CAS No. 1450990-33-6](/img/no-structure.png)
Vismodegib-d4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Vismodegib, sold under the brand name Erivedge, is a medication used for the treatment of basal-cell carcinoma (BCC). The approval of vismodegib on January 30, 2012, represents the first Hedgehog signaling pathway targeting agent to gain U.S. Food and Drug Administration (FDA) approval . Vismodegib D4 is a derivative of Vismodegib .
Synthesis Analysis
The synthesis of Vismodegib derivatives was carried out via a reported method for the preparation of Vismodegib. 2-(2-Chloro-5-nitrophenyl)pyridine was the key intermediate, which was converted to 2-(5-amino-2-chlorophenyl)pyridine via reduction reaction, and then reacted with commercially available substituted phenylacetic acid .
Molecular Structure Analysis
Vismodegib D4 has the chemical name: 2-Chloro-N-(4-chloro-3-(pyridin-2-yl-d4)phenyl)-4-(methylsulfonyl)benzamide .
Chemical Reactions Analysis
Vismodegib displays unique pharmacokinetic characteristics including saturable plasma protein binding to alpha-1 acid glycoprotein (AAG) and apparent time-dependent bioavailability leading to non-linear PK with dose and time, significantly faster time to steady-state and lower than predicted accumulation .
Physical And Chemical Properties Analysis
Vismodegib displays unique pharmacokinetic characteristics including saturable plasma protein binding to alpha-1 acid glycoprotein (AAG) and apparent time-dependent bioavailability leading to non-linear PK with dose and time, significantly faster time to steady-state and lower than predicted accumulation .
Mechanism of Action
Vismodegib acts as a cyclopamine-competitive antagonist of the smoothened receptor (SMO) which is part of the Hedgehog signaling pathway. SMO inhibition causes the transcription factors GLI1 and GLI2 to remain inactive, which prevents the expression of tumor mediating genes within the hedgehog pathway .
Safety and Hazards
Properties
CAS No. |
1450990-33-6 |
---|---|
Molecular Formula |
C₁₉H₁₀D₄Cl₂N₂O₃S |
Molecular Weight |
425.3 |
Synonyms |
GDC 0449-d4; 2-Chloro-N-[4-chloro-3-(2-pyridinyl)phenyl]-4-(methylsulfonyl)-benzamide-d4; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.